Cas no 773057-66-2 ((4-Aminobenzyl)phosphonic Acid Hydrochloride)

• Product Name: (4-Aminobenzyl)phosphonic Acid Hydrochloride
• CAS No: 773057-66-2
• MF: C₇H₁₁ClNO₃P
• MW: 223.593901872635
• CID: 3168400
• PubChem ID: 86003126
• Update Time: 2025-10-30

(4-Aminobenzyl)phosphonic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Aminobenzyl)phosphonic Acid Hydrochloride
• starbld0006367
• (4-Aminobenzyl)phosphonicAcidHydrochloride
• (4-aminophenyl)methylphosphonic acid;hydrochloride
• 773057-66-2

• Inchi： 1S/C7H10NO3P.ClH/c8-7-3-1-6(2-4-7)5-12(9,10)11;/h1-4H,5,8H2,(H2,9,10,11);1H
• InChI Key： MAXMHEAJMWFLGG-UHFFFAOYSA-N
• SMILES： Cl.P(CC1C=CC(=CC=1)N)(=O)(O)O

Computed Properties

• Exact Mass: 223.0165079Da
• Monoisotopic Mass: 223.0165079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on (4-Aminobenzyl)phosphonic Acid Hydrochloride

Comprehensive Guide to (4-Aminobenzyl)phosphonic Acid Hydrochloride (CAS No. 773057-66-2)

(4-Aminobenzyl)phosphonic Acid Hydrochloride (CAS No. 773057-66-2) is a specialized organic phosphonate compound widely utilized in pharmaceutical research, material science, and biochemical applications. Its unique structure, combining an aromatic amine with a phosphonic acid group, makes it a versatile building block for drug development and chelation therapy. Researchers frequently search for "phosphonic acid derivatives" and "CAS 773057-66-2 applications" due to its growing relevance in medicinal chemistry and bioconjugation techniques.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, a critical feature for biological assays and drug formulation. Recent studies highlight its potential in designing enzyme inhibitors, particularly for metalloproteinases, aligning with the trending focus on "targeted drug delivery systems." Its amino-functionalized benzene ring allows for further molecular modifications, addressing the increasing demand for "customizable pharmaceutical intermediates" in high-throughput screening.

In material science, (4-Aminobenzyl)phosphonic Acid Hydrochloride serves as a surface modifier for metal oxides, a topic gaining traction in "nanomaterial functionalization" searches. Its phosphonate group forms stable bonds with transition metals, making it valuable for corrosion-resistant coatings and hybrid material synthesis. The compound's thermal stability (often queried as "773057-66-2 thermal properties") supports applications in high-performance polymers.

Analytical methods for 773057-66-2 characterization typically involve HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently searched alongside "phosphonic acid quantification." The compound's storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are critical considerations for laboratories, reflecting common queries about "amine-phosphonate stability."

Emerging applications in biomedical imaging leverage the compound's ability to coordinate with diagnostic radioisotopes, connecting to trending topics like "theranostic agents." Its low cytotoxicity (confirmed by MTT assays) and pH-dependent solubility make it suitable for biocompatible materials development, addressing the rising interest in "green chemistry alternatives."

The synthesis of (4-Aminobenzyl)phosphonic Acid Hydrochloride often involves Michaelis-Arbuzov reactions, a process detailed in recent patents (commonly searched as "phosphonate synthesis optimization"). Its scalable production meets industrial demands while maintaining >98% purity, a key parameter for "GMP-grade intermediates" inquiries. Regulatory documentation, including Certificate of Analysis (CoA) templates, are frequently requested by quality control specialists.

Future research directions may explore its antiviral properties (linked to "phosphonate-based therapeutics" trends) and coordination chemistry with rare-earth elements—subjects gaining attention in "energy storage materials" discussions. The compound's structure-activity relationships continue to inspire computational chemistry studies using molecular docking simulations, reflecting the intersection of "AI in drug discovery" and experimental science.